Cas no 1261915-68-7 (5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine)

• Product Name: 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine
• CAS No: 1261915-68-7
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• MDL: MFCD18312296
• CID: 2763213
• PubChem ID: 53217972
• Update Time: 2025-09-28

5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, 95%
• 3-Fluoro-5-(6-oxo-1,6-dihydropyridin-3-yl)benzoic acid
• MFCD18312296
• DTXSID20682968
• 1261915-68-7
• 5-(3-CARBOXY-5-FLUOROPHENYL)-2-HYDROXYPYRIDINE
• 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine

• MDL： MFCD18312296
• Inchi： 1S/C12H8FNO3/c13-10-4-8(3-9(5-10)12(16)17)7-1-2-11(15)14-6-7/h1-6H,(H,14,15)(H,16,17)
• InChI Key： CSRQTKORJHEXIF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 233.04882128Da
• Monoisotopic Mass: 233.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine

Introduction to 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine (CAS No: 1261915-68-7) and Its Emerging Applications in Chemical Biology

5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine, identified by the chemical identifier CAS No 1261915-68-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This heterocyclic compound features a pyridine core substituted with a hydroxyl group at the 2-position and a carboxy-substituted fluorophenyl ring at the 5-position. Such a molecular architecture not only makes it an intriguing subject for synthetic chemists but also positions it as a potential candidate for various biological applications, particularly in drug discovery and medicinal chemistry.

The presence of both the hydroxypyridine and fluorophenyl moieties in the molecule imparts distinct chemical and biological characteristics. The hydroxyl group can participate in hydrogen bonding, enhancing interactions with biological targets, while the fluorine atom in the phenyl ring can modulate metabolic stability and binding affinity. These features have made 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine a focal point for researchers exploring novel pharmacophores.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules. The structural motifs present in 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine align well with known drug-like properties, such as lipophilicity, solubility, and pharmacokinetic profiles. This has prompted investigations into its potential as an intermediate or lead compound for therapeutic development.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The carboxy group at the 3-position of the fluorophenyl ring allows for further derivatization, enabling the synthesis of a library of analogs with tailored biological activities. Such derivatives could be explored for their efficacy against various diseases, including oncological and inflammatory conditions. Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing drug potency and selectivity, making 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine an attractive scaffold for such modifications.

The pyridine core itself is a well-documented pharmacophore found in numerous FDA-approved drugs. Its ability to interact with biological macromolecules via hydrogen bonding and hydrophobic effects makes it a valuable component in drug design. The specific substitution pattern in 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine enhances its potential as a scaffold for developing small-molecule inhibitors or activators of target enzymes and receptors.

Emerging research has begun to explore the role of fluorinated pyridines in medicinal chemistry, particularly their applications in anticancer therapy. Studies have demonstrated that fluorine atoms can influence molecular interactions by altering electronic distributions and steric properties, leading to improved binding affinities. The incorporation of such moieties into 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine derivatives has shown promise in preclinical models, suggesting their potential as next-generation therapeutic agents.

The hydroxypyridine moiety also contributes to the compound's bioactivity by enabling interactions with polar residues in biological targets. This feature is particularly relevant for designing molecules that interact with protein kinases or other enzymes involved in signal transduction pathways. The combination of these structural elements makes 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine a versatile building block for drug discovery efforts.

Furthermore, computational modeling studies have been instrumental in understanding the binding modes of this compound to potential biological targets. Molecular docking simulations have revealed that derivatives of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine can effectively bind to active sites of enzymes such as kinases and phosphodiesterases. These insights have guided synthetic strategies aimed at optimizing potency and selectivity.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a fluorine atom at the 5-position of the phenyl ring in 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine aligns with this trend, making it a promising candidate for further development. Several pharmaceutical companies have incorporated similar structural motifs into their pipelines, underscoring the growing interest in this class of compounds.

In conclusion, 5-(3-Carboxy-5-fluorophenyl)-2-hydroxypyridine (CAS No: 1261915-68-7) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, combined with emerging research findings, position it as a valuable scaffold for developing novel therapeutic agents. As computational methods continue to refine our understanding of molecular interactions, compounds like this are expected to play an increasingly pivotal role in addressing unmet medical needs.